Cas no 2228229-63-6 (4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol
• CAS No: 2228229-63-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5922948
• PubChem ID: 165676611
• Update Time: 2025-06-13

4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol
• 2228229-63-6
• EN300-2000056

• Inchi： 1S/C12H18N2O2/c1-16-11-3-2-9(8-14-11)12(13)6-4-10(15)5-7-12/h2-3,8,10,15H,4-7,13H2,1H3
• InChI Key： FADSEDMEDPJGAM-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=NC(=CC=2)OC)(CC1)N

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol

Professional Introduction to 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol (CAS No. 2228229-63-6)

4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol, identified by the CAS number 2228229-63-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane backbone substituted with an amino group and a 6-methoxypyridine moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both aromatic and aliphatic components in its structure suggests a unique set of interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The 4-amino group in the molecule is a key pharmacophore that can participate in hydrogen bonding interactions, a critical feature for many bioactive compounds. Its position on the cyclohexane ring allows for conformational flexibility, which can be advantageous in binding to protein targets. Additionally, the 6-methoxypyridin-3-yl substituent introduces a nitrogen-containing heterocycle, which is known for its ability to engage in multiple non-covalent interactions, such as hydrogen bonding and π-stacking. This combination of features makes 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. Studies have shown that the amino group can form hydrogen bonds with polar residues in protein active sites, while the pyridine ring can engage in π-stacking interactions with aromatic residues. These interactions are crucial for achieving high affinity and selectivity in drug design.

Moreover, the methoxy group on the pyridine ring adds another layer of functionality, which can influence the compound's solubility and metabolic stability. This feature is particularly important for drug candidates that need to exhibit good pharmacokinetic properties. The cyclohexane ring itself provides steric hindrance and can help to optimize the compound's fit within the binding pocket of a target protein.

In the context of current research, 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol has been explored as a potential lead compound for several therapeutic areas. For instance, studies have suggested that it may have activity against enzymes involved in inflammatory pathways. The ability of this compound to modulate these pathways could make it valuable in the development of treatments for conditions such as arthritis and inflammatory bowel disease.

Additionally, the structural features of 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol make it an attractive candidate for further optimization using structure-based drug design techniques. By leveraging computational tools, researchers can systematically modify various parts of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. This approach has been successfully applied to other drug candidates and holds promise for 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol as well.

The synthesis of this compound has also been studied extensively. Researchers have developed efficient synthetic routes that allow for scalable production while maintaining high purity. These synthetic strategies are crucial for advancing preclinical studies and ultimately bringing potential new therapies to patients.

One notable aspect of 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol is its potential as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can explore new chemical spaces and discover novel bioactivities. This modular approach is increasingly popular in drug discovery pipelines and has led to significant breakthroughs in recent years.

The biological evaluation of 4-amino-4-(6-methoxypyridin-3-yl)cyclohexan-1-ol has revealed several interesting findings. In vitro assays have shown that it can interact with various enzymes and receptors, suggesting multiple potential therapeutic applications. However, further studies are needed to fully elucidate its mechanism of action and to identify any off-target effects that might arise from its complex structure.

Future research directions for this compound include exploring its efficacy in animal models and evaluating its safety profile. These studies will provide critical data needed to determine whether 4-amino-4-(6-methoxypyridin-3-y)cyclohexan-l -ol is suitable for further development into a clinical candidate.

In conclusion, 4-amino - 4 - ( 6 - methoxypyridin - 3 - yl ) cyc lohex an - l - ol ( CAS No . 2228229 - 63 - 6 ) represents an exciting opportunity in pharmaceutical research . Its unique structural features , combined with promising preliminary biological data , make it a valuable candidate for further investigation . As our understanding of drug design principles continues to evolve , compounds like this one will play an increasingly important role in the discovery and development of new therapies .